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Compound of Interest

Esomeprazole magnesium
Compound Name:
trihydrate

Cat. No.: B1662524

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of esomeprazole magnesium trihydrate. The information is curated for
professionals in research and drug development, with a focus on quantitative data, detailed
experimental methodologies, and visual representations of key processes and relationships.

General Information

Esomeprazole magnesium trihydrate is the S-isomer of omeprazole, a proton pump inhibitor
that suppresses gastric acid secretion.[1][2] It is chemically designated as bis(5-methoxy-2-
[(S)-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]-1H-benzimidazole-1-yl) magnesium
trinydrate.[3][4] Its stability is highly dependent on pH; it is labile in acidic media but
demonstrates acceptable stability under alkaline conditions.[5] This property is critical for its
formulation into delayed-release dosage forms to protect it from the acidic environment of the
stomach.[4][6]

Physicochemical and Spectroscopic Properties

The fundamental physicochemical and spectroscopic data for esomeprazole magnesium
trihydrate are summarized below.
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Table 1: General Physicochemical Properties

Property Value Source(s)
Molecular Formula (C17H18N303S)2Mg - 3H20 [4][5]
] 767.2 g/mol (trihydrate) 713.1

Molecular Weight [1][5]
g/mol (anhydrous)
White to slightly colored or off-

Appearance . ] [7181I9]
white crystalline powder

) ) Decomposes between 184-

Melting Point [10]
189°C

pKa pKal = 4.2 pKa2 =9.0 [11]

Log P 2.39 [12]

| Specific Optical Rotation | [a]D2° = -131.5° (c=0.5%, methanol) |[7] |

Table 2: Solubility Profile

Solvent Solubility Source(s)
Slightly soluble / Sparingl

Water gy PAINY teinao)
soluble

Methanol Soluble [8][10]

Ethanol Soluble (~1 mg/mL) [13]

Dimethyl Sulfoxide (DMSO) Soluble (~20 mg/mL) [13]

Dimethylformamide (DMF) Soluble (~25 mg/mL) [13]

Heptane Practically insoluble [8][10]
Soluble (Highest solubility

1-Butanol [14]
among tested alcohols)

Phosphate Buffer (pH 7.4) 0.521 mg/mL [12]
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| Simulated Gastric Fluid (pH 1.2) | 0.147 mg/mL [[12] |

Table 3: Spectroscopic Data

. Parameters and
Technique . Source(s)
Observations

~302 nm (in
) methanol/buffer) ~285.2
UV-Vis (Amax) . . [51[8]1[15][16]
nm (in water) ~203.5 nm (in
methanol)

58.25 (s, 1H), 7.37 (d, 1H),
7.02 (d, 1H), 6.60 (dd, 1H),

1H NMR (DMSO-d6) [7]
4.72 & 4.46 (d, 2H), 3.75 (s,

3H), 3.70 (s, 3H), 2.21(s, 6H)

5 163.4, 161.8, 153.7, 151.9,
149.1, 147.0, 141.6, 126.5,

13C NMR (DMSO-d6) [7]
124.9, 117.5, 109.0, 99.4,

59.7,55.2,48.6,12.9, 11.3

| FT-IR (Key Peaks) | 3217 cm~* (C=N group), 1613 cm~1 & 1581 cm~1 (carbonyl group),
108.32 cm~1 (C=S bonding) |[16] |

Thermal Analysis and Crystallography

Thermal behavior and solid-state form are critical for drug stability and manufacturing.
Esomeprazole magnesium exists in several polymorphic forms, including a trihydrate, dihydrate
(Forms A and B), and an amorphous form.[17][18][19]

Table 4: Thermal Analysis Data | Technique | Observations | Source(s) | | :--- | :--- | :--- | | DSC |
Endothermic peak around 202-205°C (amorphous form).[20] An exothermic peak characteristic
of decomposition is seen around 200°C for solvated forms.[21][22][23] | | TGA | For a water/1-
butanol solvate, a first mass loss of 7.6% (desolvation) is observed, followed by a second loss
beginning at 200°C (decomposition).[22][24] |

Table 5: X-ray Powder Diffraction (XRPD) Data for Crystalline Trihydrate (Form II)
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20 Angle (+x0.09)

4.82

5.55

7.41

8.60

12.10

14.16

18.47

21.08

Data obtained with Cu Ka radiation. Source(s):[25][26]

Stability Profile

Esomeprazole magnesium trihydrate is sensitive to heat, humidity, light, and acidic
conditions.[11][27][28]

Table 6: Stability Data

Condition Observation Source(s)
Acidic (pH < 4) Rapid degradation [71[5]
Alkaline (pH > 6.8) Acceptable stability [71[5]

Half-life of ~19-20 hours at

Aqueous Buffer (pH 6.8) 25°C Half-life of ~8-10 hours at  [7][6]
37°C
Oxidative Stress Significant degradation [29]
Accelerated Stability (40°C / Used for stability evaluation
[11][27][28][30]
75% RH) over 6 months
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| Long-Term Stability (25°C / 60% RH) | Used for stability evaluation over 3 years |[11][30] |

Experimental Protocols

Detailed methodologies are crucial for the replication of results and for quality control.

This method is for the quantitative determination of esomeprazole magnesium in

pharmaceutical dosage forms.

Instrumentation: A standard HPLC system with a UV detector.
Column: Zorbax SB C18 (250 mm x 4.6 mm, 5 um particle size).[4]

Mobile Phase: A mixture of acetonitrile and phosphate buffer (pH 6.8) in a 60:40 (v/v) ratio.
The buffer is prepared by dissolving 6.8 g of potassium dihydrogen orthophosphate and 0.9
g of NaOH in 1000 mL of water, adjusting the pH to 6.8 with 0.2 M NaOH.[4] The mobile
phase should be degassed before use.

Flow Rate: 1.0 mL/min.[4]
Detection: UV spectrophotometer at 280 nm.[4]
Injection Volume: 20 pL.

Standard Preparation: Accurately weigh and transfer about 40 mg of esomeprazole working
standard into a 200 mL volumetric flask. Add 70 mL of diluent (mobile phase), sonicate to
dissolve, and dilute to volume with the diluent. Filter through a 0.45 pm filter.[4]

Sample Preparation (Tablets): Weigh and finely powder 20 tablets. Transfer a portion of the
powder equivalent to 40 mg of esomeprazole into a 200 mL volumetric flask. Add 70 mL of
diluent and sonicate for 30 minutes. Cool and dilute to volume with the diluent. Filter the
solution through a 0.45 um filter before injection.[4]

This technique is used to characterize the crystalline form of the drug substance.

Instrumentation: A powder X-ray diffractometer.

Radiation Source: Cu Ka radiation (wavelength = 1.54 A).[26][31]
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e Scan Range: 2.0° to 40.0° in 26.[21]
e Scan Speed: 1.0°/min.[21]

o Sample Preparation: The sample is gently packed into a sample holder to ensure a flat,
uniform surface.

These methods evaluate the thermal properties, including melting, decomposition, and solvent
loss.

 Instrumentation: A Differential Scanning Calorimeter (DSC) and a Thermogravimetric
Analyzer (TGA).

o Sample Preparation: 5-10 mg of the sample is weighed into an aluminum pan and sealed.
o DSC Method:

o Heating Rate: 5°C/min or 10°C/min.[21][32]

o Temperature Range: 25°C to 350°C.[21]

o Atmosphere: Nitrogen purge at 50 mL/min.[32]
» TGA Method:

o Heating Rate: 10°C/min.[32]

o Temperature Range: 25°C to 600°C.[32]

o Atmosphere: Nitrogen purge at 25 mL/min.[32]

Visualizations

Diagrams illustrating key workflows and relationships provide a clear and concise
understanding of complex information.
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Caption: Experimental workflow for HPLC analysis of Esomeprazole Magnesium Trihydrate.
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Caption: Factors leading to the degradation of Esomeprazole Magnesium Trihydrate.
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Caption: Simplified relationship between solid-state forms of Esomeprazole Magnesium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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